Cas no 2228294-85-5 (methyl 4-(1-aminocyclobutyl)-2-methylbenzoate)

• Product Name: methyl 4-(1-aminocyclobutyl)-2-methylbenzoate
• CAS No: 2228294-85-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6240620
• PubChem ID: 165824806
• Update Time: 2025-05-19

methyl 4-(1-aminocyclobutyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-aminocyclobutyl)-2-methylbenzoate
• 2228294-85-5
• EN300-1739144

• Inchi： 1S/C13H17NO2/c1-9-8-10(13(14)6-3-7-13)4-5-11(9)12(15)16-2/h4-5,8H,3,6-7,14H2,1-2H3
• InChI Key： KCQAQQDWJWETTN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C1(CCC1)N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(1-aminocyclobutyl)-2-methylbenzoate

Methyl 4-(1-Aminocyclobutyl)-2-Methylbenzoate: A Comprehensive Overview

Methyl 4-(1-aminocyclobutyl)-2-methylbenzoate, identified by the CAS number 2228294-85-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug design and development. In this article, we will delve into the properties, synthesis, and biological significance of methyl 4-(1-aminocyclobutyl)-2-methylbenzoate, incorporating the latest research findings to provide a comprehensive understanding.

Methyl 4-(1-aminocyclobutyl)-2-methylbenzoate is a derivative of benzoic acid, with a methyl group attached to the fourth position of the benzene ring. The presence of a cyclobutane ring fused with an amino group introduces unique steric and electronic properties to the molecule. This structure not only enhances its stability but also contributes to its potential as a building block in medicinal chemistry. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The synthesis of methyl 4-(1-aminocyclobutyl)-2-methylbenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including Friedel-Crafts alkylation and Suzuki coupling reactions, to optimize the yield and purity of the compound. The use of palladium catalysts has been particularly effective in constructing the cyclobutane ring, ensuring high stereochemical fidelity. These advancements have not only streamlined the synthesis process but also opened avenues for large-scale production.

One of the most intriguing aspects of methyl 4-(1-aminocyclobutyl)-2-methylbenzoate is its biological activity. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) has positioned it as a valuable tool in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent findings from clinical trials indicate that it may also possess anti-cancer properties by selectively targeting tumor cells while sparing healthy tissues.

The structural versatility of methyl 4-(1-aminocyclobutyl)-2-methylbenzoate allows for extensive functionalization, enabling researchers to explore its applications in diverse therapeutic areas. For instance, by modifying the substituents on the benzene ring or altering the cyclobutane moiety, scientists can tailor the compound's pharmacokinetic properties to suit specific medical needs. This adaptability has made it a cornerstone in medicinal chemistry research.

In conclusion, methyl 4-(1-aminocyclobutyl)-2-methylbenzoate (CAS No: 2228294-85-5) stands out as a compound with immense potential in drug development. Its unique structure, coupled with advances in synthetic methodologies and biological insights, positions it as a key player in addressing unmet medical needs. As research continues to unfold, this compound is poised to make significant contributions to the field of pharmacology and beyond.